Cas no 1361555-39-6 (5-Chloro-2-(2,4,6-trichlorophenyl)pyridine-3-acetonitrile)

• Product Name: 5-Chloro-2-(2,4,6-trichlorophenyl)pyridine-3-acetonitrile
• CAS No: 1361555-39-6
• MF: C₁₃H₆Cl₄N₂
• MW: 332.012138843536
• CID: 4968115
• Update Time: 2025-06-13

5-Chloro-2-(2,4,6-trichlorophenyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(2,4,6-trichlorophenyl)pyridine-3-acetonitrile

• Inchi： 1S/C13H6Cl4N2/c14-8-4-10(16)12(11(17)5-8)13-7(1-2-18)3-9(15)6-19-13/h3-6H,1H2
• InChI Key： MUXHNRMZVFISTL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C(=CC(=CN=1)Cl)CC#N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 344
• XLogP3: 4.7
• Topological Polar Surface Area: 36.7

Additional information on 5-Chloro-2-(2,4,6-trichlorophenyl)pyridine-3-acetonitrile

Introduction to 5-Chloro-2-(2,4,6-trichlorophenyl)pyridine-3-acetonitrile (CAS No. 1361555-39-6)

5-Chloro-2-(2,4,6-trichlorophenyl)pyridine-3-acetonitrile, identified by the chemical compound code CAS No. 1361555-39-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic nitrogen-containing molecules, which are widely recognized for their diverse biological activities and potential applications in drug discovery. The structural framework of this molecule incorporates a pyridine core substituted with chloro and trichlorophenyl groups, making it a promising candidate for further exploration in synthetic chemistry and medicinal chemistry.

The molecular structure of 5-Chloro-2-(2,4,6-trichlorophenyl)pyridine-3-acetonitrile consists of a pyridine ring at its core, which is a six-membered aromatic ring containing one nitrogen atom. This nitrogen atom is connected to a nitrile group at the 3-position and chloro substituents at the 5-position. Additionally, the 2-position of the pyridine ring is linked to a phenyl group that is further substituted with three chlorine atoms at the 2, 4, and 6 positions. This particular arrangement of substituents imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity.

In recent years, there has been growing interest in developing novel compounds with potential therapeutic applications. 5-Chloro-2-(2,4,6-trichlorophenyl)pyridine-3-acetonitrile has been studied for its potential role in various pharmacological contexts. Researchers have been particularly intrigued by its structural similarity to known bioactive molecules, which suggests that it may exhibit similar or even enhanced biological properties. The presence of multiple halogen atoms in its structure enhances its versatility as a synthetic intermediate, allowing for further functionalization and derivatization to explore new pharmacological targets.

One of the most compelling aspects of 5-Chloro-2-(2,4,6-trichlorophenyl)pyridine-3-acetonitrile is its potential as a scaffold for drug development. The pyridine core is a common motif in many pharmaceuticals due to its ability to interact with biological targets such as enzymes and receptors. The chloro and trichlorophenyl substituents can modulate the electronic properties of the molecule, influencing its binding affinity and selectivity. This makes it an attractive candidate for designing molecules that can interact with specific biological pathways.

Recent studies have demonstrated the utility of this compound in various chemical transformations. Its reactivity as a nitrile group allows for further functionalization through hydrolysis or reduction to yield amides or amines, respectively. These intermediates can then be used to synthesize more complex molecules with tailored biological activities. Additionally, the halogenated phenyl group provides opportunities for cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of diverse aryl moieties into the molecular framework.

The agrochemical industry has also shown interest in 5-Chloro-2-(2,4,6-trichlorophenyl)pyridine-3-acetonitrile due to its structural features that are commonly found in herbicides and insecticides. The presence of multiple halogen atoms enhances its bioavailability and stability under environmental conditions. Researchers are exploring its potential as a precursor for developing new crop protection agents that are effective against resistant pests while maintaining environmental safety.

In conclusion,5-Chloro-2-(2,4,6-trichlorophenyl)pyridine-3-acetonitrile (CAS No. 1361555-39-6) represents a significant compound in the realm of pharmaceutical and agrochemical research. Its unique structural features offer numerous opportunities for synthetic exploration and biological evaluation. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of next-generation therapeutics and crop protection agents.